Tert-butyl (2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate

• IUPAC Name: tert-butyl (2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate
• InChI: InChI=1S/C12H21NO2/c1-12(2,3)15-11(14)10-7-8-5-4-6-9(8)13-10/h8-10,13H,4-7H2,1-3H3/t8-,9-,10-/m0/s1
• InChI Key: HLKRXEYUBGHPLA-GUBZILKMSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CC2CCCC2N1
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H]1C[C@@H]2CCC[C@@H]2N1
• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol

Description

“Tert-butyl (2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate” is a chemical compound. It is a derivative of pyrrole, which is a heterocyclic aromatic organic compound.

Synthesis Analysis

The synthesis of pyrroles, including derivatives like the compound , can be achieved through several methods. One common method is the Paal-Knorr Pyrrole Synthesis, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines. Another method involves the metal-catalyzed conversion of primary diols and amines to pyrroles.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-8-4-5-12-9(8)7-13/h8-9,12H,4-7H2,1-3H3/t8-,9+/m0/s1.

Chemical Reactions Analysis

In terms of chemical reactions, pyrroles can undergo a variety of transformations. For instance, they can be N-substituted with alkyl halides, sulfonyl chlorides, and benzoyl chloride. They can also undergo Michael addition with electrophilic olefins.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 276.81. It is also noted that the compound should be stored at a temperature of 4 degrees Celsius.

Safety And Hazards

The safety information available indicates that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.